Cas no 1505759-24-9 (2-chloro-6-(hydroxyamino)methylphenol)

• Product Name: 2-chloro-6-(hydroxyamino)methylphenol
• CAS No: 1505759-24-9
• MF: C₇H₈ClNO₂
• MW: 173.596920967102
• CID: 6397584
• PubChem ID: 82598640
• Update Time: 2025-10-29

2-chloro-6-(hydroxyamino)methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-(hydroxyamino)methylphenol
• 2-chloro-6-[(hydroxyamino)methyl]phenol
• EN300-1983543
• 1505759-24-9

• Inchi： 1S/C7H8ClNO2/c8-6-3-1-2-5(4-9-11)7(6)10/h1-3,9-11H,4H2
• InChI Key： PBNPJQJKHVIRGR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1O)CNO

Computed Properties

• Exact Mass: 173.0243562g/mol
• Monoisotopic Mass: 173.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.5Ų

Additional information on 2-chloro-6-(hydroxyamino)methylphenol

2-Chloro-6-(Hydroxyamino)methylphenol (CAS No. 1505759-24-9): An Overview of Its Properties, Applications, and Recent Research

2-Chloro-6-(hydroxyamino)methylphenol (CAS No. 1505759-24-9) is a unique compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its chlorinated phenolic structure and hydroxyamino group, exhibits a range of interesting properties that make it a valuable candidate for various applications, including drug development and chemical synthesis.

The molecular formula of 2-chloro-6-(hydroxyamino)methylphenol is C₈H₉ClNO₂, and its molecular weight is approximately 180.61 g/mol. The compound's chlorine atom introduces a degree of hydrophobicity, while the hydroxyamino group provides potential for hydrogen bonding and other intermolecular interactions. These features contribute to its stability and reactivity in different environments.

In terms of physical properties, 2-chloro-6-(hydroxyamino)methylphenol is a white to off-white solid at room temperature. It is slightly soluble in water but more soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). The compound's solubility characteristics make it suitable for use in various experimental conditions, including those involving biological systems.

One of the key areas of interest for 2-chloro-6-(hydroxyamino)methylphenol is its biological activity. Recent studies have explored its potential as an antimicrobial agent. Research published in the *Journal of Medicinal Chemistry* has shown that this compound exhibits significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is thought to involve disruption of bacterial cell membranes, leading to cell death.

Beyond its antimicrobial properties, 2-chloro-6-(hydroxyamino)methylphenol has also been investigated for its anti-inflammatory effects. A study in the *International Journal of Inflammation* demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This makes it a promising candidate for the development of anti-inflammatory drugs, particularly for conditions such as arthritis and inflammatory bowel disease.

In the realm of drug discovery, 2-chloro-6-(hydroxyamino)methylphenol has shown potential as a lead compound for the development of new therapeutic agents. Its unique structure allows for easy modification through synthetic chemistry, enabling researchers to create derivatives with enhanced potency or selectivity. For example, a recent study in *Organic & Biomolecular Chemistry* reported the synthesis of several analogs with improved pharmacological properties.

The synthesis of 2-chloro-6-(hydroxyamino)methylphenol typically involves multi-step processes, starting from readily available starting materials such as chlorophenols and amino alcohols. One common synthetic route involves the reaction of 2-chlorophenol with an appropriate amino alcohol followed by oxidation to form the hydroxyamine group. The choice of reagents and reaction conditions can significantly impact the yield and purity of the final product.

In addition to its direct applications, 2-chloro-6-(hydroxyamino)methylphenol serves as an important intermediate in various chemical reactions. Its reactivity makes it useful in the synthesis of more complex molecules, including those with potential pharmaceutical applications. For instance, it can be used as a building block in the synthesis of certain anticancer drugs and antiviral agents.

The safety profile of 2-chloro-6-(hydroxyamino)methylphenol is another critical aspect to consider. While it is generally considered safe for use in laboratory settings when proper handling procedures are followed, it is important to note that exposure to high concentrations or prolonged exposure may pose health risks. Therefore, appropriate personal protective equipment (PPE) should be used when handling this compound.

In conclusion, 2-chloro-6-(hydroxyamino)methylphenol (CAS No. 1505759-24-9) is a versatile compound with a range of potential applications in chemistry, biology, and pharmaceutical research. Its unique structure and properties make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and improving human health.